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Compound of Interest

Compound Name: PROTAC Bcl-xL degrader-3

Cat. No.: B15143988 Get Quote

For researchers, scientists, and drug development professionals handling PROTAC Bcl-xL
degrader-3, a potent and selective degrader of the Bcl-xL protein, adherence to strict safety

and disposal protocols is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe management

of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the known quantitative data for PROTAC Bcl-xL degrader-3 is presented below.

This information is critical for safe handling and storage.

Property Value Reference

Molecular Formula C₈₂H₁₀₅ClF₃N₁₁O₁₁S₄ [1][2][3]

Molecular Weight 1641.49 g/mol [1][2][3]

CAS Number 2471970-60-0 [2]

Appearance Solid [4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[4]

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
[4]
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Experimental Protocols: Proper Disposal Procedure
The following step-by-step procedure is based on best practices for handling potent chemical

compounds and information derived from safety data sheets for similar PROTAC molecules.[5]

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-

resistant gloves (e.g., nitrile).

2. Waste Classification:

PROTAC Bcl-xL degrader-3 waste should be classified as hazardous chemical waste. It is

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5]

3. Waste Collection:

Solid Waste: Collect solid waste, including unused compound and contaminated materials

(e.g., weighing paper, pipette tips), in a clearly labeled, sealed container designated for

hazardous chemical waste.

Liquid Waste: Collect liquid waste, including solutions containing the degrader and solvent

rinses, in a separate, clearly labeled, sealed container for hazardous liquid chemical waste.

Sharps: Contaminated sharps (e.g., needles, razor blades) must be placed in a designated

sharps container.

4. Decontamination:

Decontaminate all surfaces and equipment that have come into contact with the compound.

Use a suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.

Collect all cleaning materials as hazardous waste.

5. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[5]
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6. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

dispose of this compound down the drain or in regular trash.[5]

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the mechanism of action for PROTACs and the logical

workflow for the proper disposal of PROTAC Bcl-xL degrader-3.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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